Cas no 613676-70-3 (3-(2-phenylethyl)pyrrolidine)

• Product Name: 3-(2-phenylethyl)pyrrolidine
• CAS No: 613676-70-3
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• MDL: MFCD01862538
• CID: 842062
• PubChem ID: 3775012
• Update Time: 2025-05-23

3-(2-phenylethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-Phenethylpyrrolidine
• 3-(2-PHENYLETHYL)PYRROLIDINE
• 3-(2-PHENYLETHYL)-PYRROLIDINE
• AKOS006227822
• MFCD01862538
• AR1439
• DTXSID80396256
• SCHEMBL3044569
• Z1201621459
• CS-0171326
• 3-(2-phenylethyl)pyrrolidine, AldrichCPR
• DB-072946
• EN300-1868467
• 3-Phenethyl-pyrrolidine
• PS-3585
• GLZRMVTXAKDQMC-UHFFFAOYSA-N
• 3-(2-Phenylethyl)pyrrolidine, tech grade
• 613676-70-3
• 3-(2-phenylethyl)pyrrolidine

• MDL： MFCD01862538
• Inchi： 1S/C12H17N/c1-2-4-11(5-3-1)6-7-12-8-9-13-10-12/h1-5,12-13H,6-10H2
• InChI Key： GLZRMVTXAKDQMC-UHFFFAOYSA-N
• SMILES： N1CCC(CCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 175.13600
• Monoisotopic Mass: 175.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2.5

Experimental Properties

• Color/Form: Sticky Oil to Solid
• Density: 0.957
• Boiling Point: 270.3 °C at 760 mmHg
• Flash Point: 270.3 °C at 760 mmHg
• Refractive Index: 1.519
• PSA: 12.03000
• LogP: 2.55750

3-(2-phenylethyl)pyrrolidine Security Information

• Signal Word：Danger
• Hazard Statement： H301;H319
• Warning Statement： P301+P310;P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Additional information on 3-(2-phenylethyl)pyrrolidine

Professional Introduction to Compound with CAS No 613676-70-3 and Product Name 3-(2-phenylethyl)pyrrolidine

3-(2-phenylethyl)pyrrolidine, identified by the Chemical Abstracts Service Number (CAS No) 613676-70-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This pyrrolidine derivative, characterized by its unique structural motif, has garnered attention due to its potential applications in drug discovery and development. The compound's molecular framework, featuring a phenylethyl side chain attached to a pyrrolidine ring, presents a versatile scaffold for chemical modifications and biological evaluations.

The structural integrity of 3-(2-phenylethyl)pyrrolidine contributes to its pharmacological profile, making it a valuable candidate for further investigation. In recent years, the pharmaceutical industry has increasingly focused on developing novel compounds with optimized biological activity and minimal side effects. The pyrrolidine core is a well-documented pharmacophore in medicinal chemistry, often found in drugs targeting various therapeutic areas such as central nervous system disorders, cardiovascular diseases, and oncology.

Recent advancements in computational chemistry and molecular modeling have enhanced the understanding of how 3-(2-phenylethyl)pyrrolidine interacts with biological targets. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in metabolic pathways and signal transduction processes. The phenylethyl group, in particular, is known to influence the compound's solubility and bioavailability, critical factors in drug formulation and delivery.

In the context of drug development, the synthesis of 3-(2-phenylethyl)pyrrolidine has been optimized to ensure high yield and purity. Modern synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the pyrrolidine ring efficiently. These techniques not only improve the scalability of production but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

The biological activity of 3-(2-phenylethyl)pyrrolidine has been explored in several preclinical studies. Researchers have investigated its potential as an antagonist for certain neurotransmitter receptors, which could lead to novel treatments for neurological disorders. Additionally, the compound's interaction with cytochrome P450 enzymes has been studied to assess its metabolic stability and potential drug-drug interactions. These findings are crucial for evaluating its suitability for clinical trials.

One of the most compelling aspects of 3-(2-phenylethyl)pyrrolidine is its versatility as a chemical scaffold. By modifying various functional groups within its structure, chemists can tailor its biological properties to target specific diseases or conditions. For instance, introducing hydroxyl or amine groups could enhance its binding affinity to certain proteins or enzymes. Such modifications are essential for developing lead compounds that exhibit high efficacy and selectivity.

The role of 3-(2-phenylethyl)pyrrolidine in medicinal chemistry is further underscored by its potential applications in combination therapies. By pairing it with other bioactive compounds, researchers may develop synergistic treatments that address multiple aspects of a disease simultaneously. This approach has shown promise in combating complex conditions such as cancer and chronic inflammatory diseases.

As research continues to unfold, the therapeutic potential of 3-(2-phenylethyl)pyrrolidine is likely to expand. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible medical breakthroughs. The compound's unique structural features offer a rich ground for innovation, driving forward the quest for safer and more effective medications.

In conclusion,3-(2-phenylethyl)pyrrolidine (CAS No 613676-70-3) represents a promising entity in pharmaceutical research. Its molecular architecture and biological profile make it an attractive candidate for further exploration in drug discovery. With ongoing advancements in synthetic chemistry and computational biology, 3-(2-phenylethyl)pyrrolidine holds great promise for addressing unmet medical needs and improving patient outcomes.